Cas no 2640867-47-4 (6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile)

• Product Name: 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
• CAS No: 2640867-47-4
• MF: C₁₇H₁₅F₃N₆
• MW: 360.336412668228
• CID: 5315654
• PubChem ID: 154830460
• Update Time: 2025-10-31

6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2640867-47-4
• AKOS040726996
• 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
• F6761-7581
• 6-[Hexahydro-1-[4-(trifluoromethyl)-2-pyrimidinyl]pyrrolo[3,4-b]pyrrol-5(1H)-yl]-3-pyridinecarbonitrile

• Inchi： 1S/C17H15F3N6/c18-17(19,20)14-3-5-22-16(24-14)26-6-4-12-9-25(10-13(12)26)15-2-1-11(7-21)8-23-15/h1-3,5,8,12-13H,4,6,9-10H2
• InChI Key： OPLSBLPRMMXRKO-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3CCN(C4=NC=CC(C(F)(F)F)=N4)C3C2)=CC=C1C#N

Computed Properties

• Exact Mass: 360.13102899g/mol
• Monoisotopic Mass: 360.13102899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.0±60.0 °C(Predicted)
• pka: 5.10±0.29(Predicted)

Additional information on 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile

Comprehensive Analysis of 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile (CAS No. 2640867-47-4)

The compound 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile (CAS No. 2640867-47-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with a trifluoromethyl group and fused with a pyrrolopyrrole scaffold, makes it a compelling candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile is its structural similarity to known bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, a feature highly sought after in the development of small-molecule therapeutics. Additionally, the pyridine-3-carbonitrile moiety is often associated with improved binding affinity to target proteins, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in oncology, neurology, and infectious diseases. 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile aligns perfectly with this trend, as its multi-ring system offers diverse interaction points for drug-target binding. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, have highlighted its potential as a lead compound for further optimization.

The synthesis of 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile involves sophisticated multi-step organic reactions, including cyclization and cross-coupling methodologies. These processes are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. Researchers are also exploring green chemistry approaches to synthesize this compound more sustainably, reflecting the broader industry shift toward environmentally friendly synthesis.

From a commercial perspective, 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile is gaining traction in the fine chemicals market. Its CAS No. 2640867-47-4 is frequently searched in scientific databases, underscoring its relevance in academic and industrial research. Companies specializing in custom synthesis and contract research organizations (CROs) are actively offering this compound to support drug discovery programs worldwide.

Looking ahead, the future of 6-{1-[4-(trifluoromethyl)pyrimidin-2-yl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile appears promising. With advancements in high-throughput screening and fragment-based drug design, this compound could play a pivotal role in identifying new therapeutic agents. Its versatility and unique chemical properties position it as a molecule to watch in the evolving landscape of medicinal chemistry and pharmaceutical innovation.